Cas no 1506090-22-7 (Isopropyl 2-bromo-5-(trifluoromethyl)benzoate)

• Product Name: Isopropyl 2-bromo-5-(trifluoromethyl)benzoate
• CAS No: 1506090-22-7
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• MDL: MFCD23581985
• CID: 5074282
• Update Time: 2026-03-01

Isopropyl 2-bromo-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 2-bromo-5-(trifluoromethyl)benzoate

• MDL： MFCD23581985
• Inchi： 1S/C11H10BrF3O2/c1-6(2)17-10(16)8-5-7(11(13,14)15)3-4-9(8)12/h3-6H,1-2H3
• InChI Key： HULPEZWVSZKTIE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1C(=O)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on Isopropyl 2-bromo-5-(trifluoromethyl)benzoate

Isopropyl 2-bromo-5-(trifluoromethyl)benzoate: A Comprehensive Overview

Isopropyl 2-bromo-5-(trifluoromethyl)benzoate, also known by its CAS number 1506090-22-7, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a trifluoromethyl substituent and a bromine atom. The presence of these functional groups makes it highly reactive and suitable for a wide range of applications.

The synthesis of Isopropyl 2-bromo-5-(trifluoromethyl)benzoate typically involves multi-step organic reactions, including Friedel-Crafts acylation, bromination, and esterification. Recent advancements in catalytic methods have enabled the efficient and selective preparation of this compound, minimizing side reactions and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, which has proven particularly beneficial for large-scale production.

In terms of applications, Isopropyl 2-bromo-5-(trifluoromethyl)benzoate has been extensively studied for its potential in drug discovery. The trifluoromethyl group imparts unique electronic properties to the molecule, enhancing its bioavailability and pharmacokinetic profile. Recent studies have demonstrated its efficacy as a lead compound in the development of anti-cancer agents, particularly in targeting specific kinases involved in tumor progression. Additionally, this compound has shown promise in agrochemical applications, such as herbicide development, due to its ability to inhibit key enzymes in plant metabolism.

The structural versatility of Isopropyl 2-bromo-5-(trifluoromethyl)benzoate also makes it an attractive candidate for materials science. Its ability to form stable metal complexes has led to its investigation as a ligand in catalysis and coordination chemistry. Recent research has highlighted its role in enhancing the activity of palladium catalysts in cross-coupling reactions, which are critical in organic synthesis.

From an environmental perspective, understanding the fate and toxicity of Isopropyl 2-bromo-5-(trifluoromethyl)benzoate is essential for ensuring its safe use. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental persistence. However, further research is needed to evaluate its long-term effects on aquatic ecosystems and human health.

In conclusion, Isopropyl 2-bromo-5-(trifluoromethyl)benzoate, with its CAS number 1506090-22-7, represents a valuable tool in modern chemistry. Its diverse applications across pharmaceuticals, agrochemistry, and materials science underscore its importance as a research compound. As advancements in synthetic methodologies and application studies continue to unfold, this compound is poised to play an even greater role in driving innovation across multiple industries.